Cas no 1435954-20-3 (6-Methyl-3-nitro-2-(trifluoromethyl)pyridine)
6-Methyl-3-nitro-2-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its trifluoromethyl and nitro functional groups, which enhance its reactivity and utility in organic synthesis. The compound serves as a versatile intermediate in pharmaceutical and agrochemical applications, particularly in the development of active ingredients requiring electron-withdrawing substituents for improved stability and bioactivity. Its methyl group at the 6-position further modifies steric and electronic properties, facilitating selective functionalization. The trifluoromethyl group contributes to increased lipophilicity, making it valuable in designing compounds with enhanced membrane permeability. This product is suitable for use in cross-coupling reactions, nucleophilic substitutions, and other transformations in fine chemical synthesis.
1435954-20-3 structure
Product Name:6-Methyl-3-nitro-2-(trifluoromethyl)pyridine
CAS No:1435954-20-3
MF:C7H5F3N2O2
MW:206.122011899948
CID:3166684
PubChem ID:89559040
Update Time:2025-10-18
6-Methyl-3-nitro-2-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- GTSPKZJMGPPHEV-UHFFFAOYSA-N
- 1435954-20-3
- 6-Methyl-3-nitro-2-(trifluoromethyl)pyridine
- SCHEMBL14938586
-
- Inchi： 1S/C7H5F3N2O2/c1-4-2-3-5(12(13)14)6(11-4)7(8,9)10/h2-3H,1H3
- InChI Key： GTSPKZJMGPPHEV-UHFFFAOYSA-N
- SMILES： FC(C1C(=CC=C(C)N=1)[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 206.03031189Da
- Monoisotopic Mass: 206.03031189Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 58.7Ų
6-Methyl-3-nitro-2-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029194891-1g |
6-Methyl-3-nitro-2-(trifluoromethyl)pyridine |
1435954-20-3 | 97% | 1g |
400.00 USD | 2021-06-01 |
6-Methyl-3-nitro-2-(trifluoromethyl)pyridine Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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